4-(diethylsulfamoyl)-N-[[4-(2,5-dimethoxyphenyl)-5-[2-(4-methoxyanilino)-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]benzamide

• IUPAC Name: 4-(diethylsulfamoyl)-N-[[4-(2,5-dimethoxyphenyl)-5-[2-(4-methoxyanilino)-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]benzamide
• InChI: InChI=1S/C31H36N6O7S2/c1-6-36(7-2)46(40,41)25-15-8-21(9-16-25)30(39)32-19-28-34-35-31(37(28)26-18-24(43-4)14-17-27(26)44-5)45-20-29(38)33-22-10-12-23(42-3)13-11-22/h8-18H,6-7,19-20H2,1-5H3,(H,32,39)(H,33,38)
• InChI Key: PLZQRNIQPXPVLZ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)S(=O)(=O)C1=CC=C(C=C1)C(=O)NCC2=NN=C(N2C3=C(C=CC(=C3)OC)OC)SCC(=O)NC4=CC=C(C=C4)OC
• Molecular Formula: C31H36N6O7S2
• Molecular Weight: 668.8 g/mol

Description

4-(diethylsulfamoyl)-N-[[4-(2,5-dimethoxyphenyl)-5-[2-(4-methoxyanilino)-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]benzamide is a useful research compound. Its molecular formula is C31H36N6O7S2 and its molecular weight is 668.78. The purity is usually 95%.
BenchChem offers high-quality 4-(diethylsulfamoyl)-N-[[4-(2,5-dimethoxyphenyl)-5-[2-(4-methoxyanilino)-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(diethylsulfamoyl)-N-[[4-(2,5-dimethoxyphenyl)-5-[2-(4-methoxyanilino)-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Applications in Chemical Synthesis and Medicinal Chemistry

• Chemical Synthesis and Structural Analysis : Compounds with complex structures similar to the one mentioned often serve as key intermediates in the synthesis of novel pharmaceuticals and materials. For example, the synthesis of 4,5,8-trimethoxy-9,10-dioxo-9,10-dihydroanthracene-2-carboxylic acid, an analogue of rhein with improved systemic exposure, involves multiple steps including lithiation, reduction, and cyclization, showcasing the intricacy and potential of chemical transformations in drug development (Owton et al., 1995).

• Photophysical Properties for Imaging and Sensors : The study of N-2-Aryl-1,2,3-Triazoles revealed novel blue-emitting fluorophores, synthesized from amino substituted compounds, demonstrating the role of intricate molecular design in developing new materials for imaging applications and optical sensors (Padalkar et al., 2015).

• Enzyme Inhibition for Therapeutic Targets : Aromatic sulfonamide inhibitors of carbonic anhydrases highlight the therapeutic application of sulfonamide functionalities, which are also present in the query compound. These inhibitors exhibit nanomolar inhibitory concentration against several isoenzymes, indicating the potential for targeted therapy applications (Supuran et al., 2013).

• Antimicrobial Activities : The synthesis and evaluation of novel 1,2,4-Triazole derivatives for their antimicrobial activities underscore the utility of triazole and sulfonamide groups in developing antimicrobial agents. Some synthesized compounds showed good or moderate activities against test microorganisms, pointing to the importance of structural modifications in enhancing antimicrobial efficacy (Bektaş et al., 2007).